Cas no 298690-74-1 (2-(3-Chlorophenyl)pyrrolidine)

2-(3-Chlorophenyl)pyrrolidine is a chiral pyrrolidine derivative featuring a chlorophenyl substituent at the 2-position, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid pyrrolidine scaffold and electron-withdrawing chloro group enhance its utility in asymmetric catalysis and medicinal chemistry applications. The compound’s structural properties allow for selective functionalization, enabling the development of bioactive molecules or ligands for metal complexes. High purity grades are available to ensure reproducibility in research settings. Its stability under standard conditions and well-characterized reactivity profile make it a reliable building block for constructing complex heterocyclic frameworks or studying structure-activity relationships.
2-(3-Chlorophenyl)pyrrolidine structure
2-(3-Chlorophenyl)pyrrolidine structure
Product Name:2-(3-Chlorophenyl)pyrrolidine
CAS No:298690-74-1
MF:C10H12ClN
MW:181.661981582642
MDL:MFCD06656093
CID:253674
PubChem ID:4579806
Update Time:2025-10-29

2-(3-Chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Chlorophenyl)pyrrolidine
    • Pyrrolidine,2-(3-chlorophenyl)-
    • 2-(3-Chloro-phenyl)-pyrrolidine
    • 2-(3-Chlor-phenyl)-pyrrolidin
    • SCHEMBL166164
    • STK893182
    • J-505777
    • PYRROLIDINE, 2-(3-CHLOROPHENYL)-
    • (RS)-2-(3-chloro-phenyl)-pyrrolidine
    • CS-0171120
    • 2-(3-chlorophenyl)pyrrolidine, AldrichCPR
    • MFCD02663429
    • AM20040128
    • FT-0649885
    • A26410
    • (S)-2-(3-Chloro-phenyl)-pyrrolidine
    • SB31876
    • TERT-BUTYL4-[4-(HYDROXYMETHYL)PHENYL]TETRAHYDRO-1(2H)-PYRAZINECARBOXYLATE
    • AB12044
    • EN300-44297
    • Z234895217
    • SB31884
    • BBL020482
    • 298690-74-1
    • DTXSID50404478
    • (R)-2-(3-Chloro-phenyl)-pyrrolidine
    • Oprea1_667378
    • AKOS000153430
    • BB 0249493
    • SRTPGDGQKPCDMC-UHFFFAOYSA-N
    • AS-30615
    • AC-28289
    • AKOS016343539
    • DTXCID70355332
    • SY101308
    • MDL: MFCD06656093
    • Inchi: 1S/C10H12ClN/c11-9-4-1-3-8(7-9)10-5-2-6-12-10/h1,3-4,7,10,12H,2,5-6H2
    • InChI Key: SRTPGDGQKPCDMC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1CCCN1

Computed Properties

  • Exact Mass: 181.06600
  • Monoisotopic Mass: 181.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.129
  • Boiling Point: 268.6°C at 760 mmHg
  • Flash Point: 116.2°C
  • Refractive Index: 1.548
  • PSA: 12.03000
  • LogP: 3.09330
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(3-Chlorophenyl)pyrrolidine Security Information

  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280;P305+P351+P338
  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8 °C

2-(3-Chlorophenyl)pyrrolidine Pricemore >>

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